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Compound of Interest

Compound Name:
2,3,4-Tri-O-acetyl-beta-D-

xylopyranosyl azide

CAS No.: 53784-33-1

Cat. No.: B1299822

Get Quote

In the intricate fields of glycoscience and medicinal chemistry, 2,3,4-Tri-O-acetyl-beta-D-
xylopyranosyl azide stands out as a pivotal molecular tool. This versatile compound serves as

a cornerstone for the synthesis of complex carbohydrates, neoglycoconjugates, and

glycosylated therapeutics.[1] Its structure is uniquely engineered for utility: the acetyl protecting

groups enhance its stability and solubility in common organic solvents, while the anomeric

azide group provides a reactive handle for highly specific chemical transformations.[1][2]

The primary value of this azide lies in its role as a key participant in bioorthogonal chemistry,

most notably the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a flagship reaction

of "click chemistry".[1][3][4] This reaction allows for the efficient and clean ligation of the xylose

moiety to other molecules, enabling the construction of novel structures for drug development,

diagnostics, and fundamental biological research.[1][5] This guide provides an in-depth

examination of its properties, synthesis, applications, and the critical safety protocols required

for its handling.
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A thorough understanding of the compound's fundamental properties is essential for its

effective use in research and development. The key characteristics are summarized below.

Property Value Source(s)

CAS Number 53784-33-1 [1][3][6]

Molecular Formula C₁₁H₁₅N₃O₇ [1][3][6][7]

Molecular Weight 301.25 g/mol [1][3][6]

Appearance White crystalline powder [1][8]

Purity Typically ≥98.0% (HPLC) [1][3]

Optical Rotation
[α]²⁵_D = -85° to -88° (c=1 in

Chloroform)
[1]

Storage Conditions 2-8°C, sealed and preserved [1][3][8]

Solubility
Soluble in organic solvents like

DCM, DMF, DMSO
[9]

SMILES String
CC(=O)O[C@@H]1CO=O)

[C@H]1OC(C)=O
[3]

Synthesis and Characterization
The introduction of an azide at the anomeric center is a crucial transformation in carbohydrate

chemistry.[10] While multiple routes exist, a common and effective strategy involves the

nucleophilic substitution of a glycosyl halide precursor.

Workflow for Synthesis
The diagram below outlines a representative synthetic workflow starting from the readily

available D-xylose. The process involves peracetylation to protect the hydroxyl groups,

followed by conversion to a glycosyl bromide, and finally, nucleophilic substitution with an azide

salt.
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Step 1: Peracetylation

Step 2: Bromination

Step 3: Azidation

D-Xylose

Acetic Anhydride,
Pyridine

1,2,3,4-Tetra-O-acetyl-
D-xylopyranose

HBr in Acetic Acid

2,3,4-Tri-O-acetyl-alpha-
D-xylopyranosyl Bromide

Sodium Azide (NaN₃),
DMF

2,3,4-Tri-O-acetyl-beta-
D-xylopyranosyl Azide

(CAS: 53784-33-1)

Click to download full resolution via product page

Caption: Synthetic pathway for 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide.
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Experimental Protocol: Synthesis via Glycosyl Bromide
This protocol is a representative example and should be adapted and optimized based on

laboratory conditions and scale.

Preparation of Glycosyl Bromide: To a solution of 1,2,3,4-Tetra-O-acetyl-D-xylopyranose in a

minimal amount of dichloromethane, add a solution of hydrogen bromide in acetic acid (e.g.,

33 wt. %) dropwise at 0°C.

Reaction Monitoring: Allow the reaction to stir at room temperature for 2-3 hours. Monitor the

consumption of the starting material by Thin Layer Chromatography (TLC). The formation of

the more nonpolar glycosyl bromide will be evident.

Work-up: Upon completion, dilute the reaction mixture with dichloromethane and pour it into

ice-cold water. Separate the organic layer and wash sequentially with cold water, a saturated

sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude 2,3,4-Tri-O-acetyl-alpha-D-

xylopyranosyl bromide, which is often used immediately in the next step.

Azide Substitution: Dissolve the crude glycosyl bromide in a polar aprotic solvent such as

dimethylformamide (DMF). Add sodium azide (NaN₃) portion-wise at 0°C.

Reaction and Isolation: Allow the mixture to warm to room temperature and stir for 12-24

hours. The reaction progress can be monitored by TLC. Once complete, pour the reaction

mixture into ice-water and extract with an organic solvent like ethyl acetate.

Purification: Wash the combined organic extracts with water and brine, dry over anhydrous

sodium sulfate, and concentrate. Purify the crude product by column chromatography on

silica gel to afford the pure 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide as a white solid.

The stereochemical outcome (β-anomer) is favored due to the Sₙ2-like displacement of the

α-bromide.

Characterization
Identity and purity are confirmed using standard analytical techniques.[9]
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¹H and ¹³C NMR: Provides structural confirmation, showing characteristic shifts for the

pyranose ring protons and carbons, the acetyl groups, and the anomeric carbon bearing the

azide.

Mass Spectrometry (MS): Confirms the molecular weight (m/z 301.25).

HPLC: Used to determine purity, which is typically expected to be ≥98%.[3]

Core Application: Bioorthogonal Click Chemistry
The defining application of this compound is its use in the Copper(I)-catalyzed Azide-Alkyne

Cycloaddition (CuAAC). This reaction forms a stable, aromatic 1,2,3-triazole ring, covalently

linking the xylose sugar to a molecule bearing a terminal alkyne.[4][11]

Causality Behind CuAAC's Utility:

High Specificity: The azide and alkyne groups are mutually reactive and largely inert to other

functional groups found in biological systems, preventing side reactions.[4][12]

Favorable Kinetics: The copper catalyst dramatically accelerates the reaction rate (by a

factor of 10⁷ to 10⁸) compared to the uncatalyzed thermal reaction, allowing it to proceed at

room temperature, even in aqueous media.[4]

High Yield & Purity: The reaction is highly efficient, typically providing near-quantitative yields

of the desired 1,4-disubstituted triazole regioisomer, which simplifies purification.[4]

Xylosyl Azide
(R-N₃)

1,4-Disubstituted
1,2,3-Triazole

(Xylosyl-Triazole-R')

Terminal Alkyne
(R'-C≡CH)

Cu(I) Source
(e.g., CuSO₄ + Na Ascorbate)

 Catalyzes
Cycloaddition 
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Caption: The core components of a CuAAC "click" reaction.

Experimental Protocol: Synthesis of a Xyloside-Triazole
Conjugate

Prepare Reactants: In a suitable vial, dissolve 2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl
azide (1 equivalent) and the desired terminal alkyne-containing molecule (1-1.2 equivalents)

in a solvent system such as a mixture of tert-butanol and water.[11]

Prepare Catalyst: In a separate vial, prepare the Cu(I) catalyst solution. A common method is

to add a solution of sodium ascorbate (e.g., 0.2 equivalents) to a solution of copper(II) sulfate

pentahydrate (e.g., 0.1 equivalents) in water.[11] The ascorbate reduces Cu(II) to the active

Cu(I) species in situ.

Initiate Reaction: Add the freshly prepared catalyst solution to the solution of the azide and

alkyne.

Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. The reaction

is often complete within 1-4 hours, which can be confirmed by TLC or LC-MS analysis.[11]

Work-up and Purification: Upon completion, the product can be isolated by extraction with an

organic solvent. Further purification, if necessary, can be achieved by column

chromatography.

Deprotection (Optional): The acetyl protecting groups can be removed under standard

Zemplén conditions (catalytic sodium methoxide in methanol) to yield the final deprotected

xyloside conjugate.[11]

This methodology is instrumental in creating xylose-based surfactants, labeling biomolecules

for imaging and glycomics analysis, and synthesizing novel glycosylated drug candidates to

improve their pharmacological profiles.[1][5][11]
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Organic azides are energetic compounds that demand strict adherence to safety protocols.[13]

The stability of an organic azide is often assessed by its carbon-to-nitrogen (C/N) ratio.[13] For

C₁₁H₁₅N₃O₇, the C:N ratio is 11:3, which is generally considered to be in a safer, more stable

range. However, complacency is not an option.

Mandatory Safety Protocols:

Engineering Controls: All manipulations of solid azides or their concentrated solutions must

be performed within a certified chemical fume hood.[14][15] A blast shield should be used for

reactions where the stability is unknown or when scaling up.[15]

Personal Protective Equipment (PPE): Wear safety glasses or goggles, a flame-resistant lab

coat, and appropriate chemical-resistant gloves at all times.[3][15]

Avoid Incompatible Materials:

Acids: Azides react with acids to form hydrazoic acid (HN₃), which is highly toxic, volatile,

and explosive.[13][16]

Heavy Metals: Avoid contact with heavy metals (e.g., copper, lead, mercury, silver) as this

can form dangerously shock-sensitive and explosive heavy metal azides.[13][15] Note that

while copper is used catalytically in CuAAC, it is in a controlled, solution-phase reaction;

bulk storage or contamination with copper salts should be avoided.

Metal Utensils: Do not use metal spatulas for handling solid azides; use plastic or ceramic

spatulas instead to prevent scratching and the formation of metal azides.[13][15]

Halogenated Solvents: Avoid using halogenated solvents like dichloromethane or

chloroform as reaction media with azides, as this can lead to the formation of explosive

diazidomethane.[13][16]

Thermal and Physical Shock: Avoid heating organic azides unless part of a well-controlled

reaction protocol. Protect them from friction, grinding, and physical shock.[13]

Disposal: All azide-containing waste, including dilute solutions, must be treated as hazardous

waste and disposed of according to institutional guidelines. Never pour azide solutions down

the drain, as they can react with lead or copper pipes to form explosive deposits.[15]
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Conclusion
2,3,4-Tri-O-acetyl-beta-D-xylopyranosyl azide is more than a mere chemical reagent; it is a

strategic enabler for innovation in drug discovery and glycobiology. Its well-defined reactivity,

particularly in click chemistry, provides a reliable and efficient platform for constructing complex

molecular architectures. By understanding its chemical properties, mastering its application in

synthetic protocols, and adhering strictly to safety guidelines, researchers can fully leverage

the power of this essential glycosyl donor to advance the frontiers of science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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